Cas no 4651-51-8 (22,23-Dihydrobrassicasterol)

22,23-Dihydrobrassicasterol Properties

Names and Identifiers

• 22-DIHYDROBRASSICASTEROL
• 24-epicampesterol
• 22,23-Dihydrobrassicasterol
• Ergost-5-en-3beta-ol
• CAMPESTEROL
• (3beta)-ergost-5-en-3-ol
• Dihydrobrassicasterol
• 24-epi-campesterol
• Ergost-5-en-3-ol, (3beta)-
• Delta5-campesterol
• Campesterol, ~65%
• delta22-Dihydrobrassicasterol
• 24-methyl-5-cholestene-3beta-ol
• SCHEMBL3341194
• NS00099793
• AKOS030531948
• (24S)-beta-Methyl cholesterol
• Q27109255
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R,5S)-5,6-dimethylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• (3S,8S,9S,10R,13R,14S,17R)-17-((2R,5S)-5,6-Dimethylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• DTXSID501016075
• CHEBI:19809
• 22-Dihydrobrassicasterol
• CHEMBL485421
• 2-Ammonio-2-phenylpent-4-enoate
• (S)-Campesterol
• (24S)-methylcholest-5-en-3beta-ol
• HY-N1459A
• 22-Dihydrobrassicosterol
• LMST01030096
• 4651-51-8
• CS-0135141
• Campesterol; (3S,8S,9S,10R,13R,14S,17R)-17-((2R,5R)-5,6-dimethylheptan-2-yl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• G13232
• DA-69261
• 474-62-4
• Ergost-5-en-3-beta-ol
• +Expand

• MDL： MFCD00010475
• InChIKey： SGNBVLSWZMBQTH-ZRUUVFCLSA-N
• Inchi： 1S/C28H48O/c1-18(2)19(3)7-8-20(4)24-11-12-25-23-10-9-21-17-22(29)13-15-27(21,5)26(23)14-16-28(24,25)6/h9,18-20,22-26,29H,7-8,10-17H2,1-6H3/t19-,20+,22-,23-,24+,25-,26-,27-,28+/m0/s1
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC[C@H](C)C(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 400.370516150g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 400.370516150g/mol
• Heavy Atom Count: 29
• Complexity: 620
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.8
• Topological Polar Surface Area: 20.2